Cas no 280-99-9 (3-Oxa-9-azabicyclo[3.3.1]nonane)
![3-Oxa-9-azabicyclo[3.3.1]nonane structure](https://ossimg.kuujia.com/scimg/500/280-99-9x500.png)
280-99-9 structure
Product Name:3-Oxa-9-azabicyclo[3.3.1]nonane
CAS No:280-99-9
MF:C7H13NO
MW:127.184221982956
CID:282019
PubChem ID:15235176
Update Time:2025-04-19
3-Oxa-9-azabicyclo[3.3.1]nonane Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxa-9-azabicyclo[3.3.1]nonane
- 3-oxa-9-aza-bicyclo[3.3.1]nonane
- AGN-PC-00OLI4
- Ambcb4003104
- CTK1A6432
- EN300-82713
- PB38564
- SureCN272458
- D72966
- DTXSID60570350
- 3,9-oxaazabicyclo[3.3.1]nonane
- AKOS006353778
- 3-oxa-9-azabicyclo[3.3.1]nonane(SALTDATA: HCl)
- CS-0058470
- 280-99-9
- SCHEMBL272458
- DB-194233
-
- MDL： MFCD19217660
- Inchi： 1S/C7H13NO/c1-2-6-4-9-5-7(3-1)8-6/h6-8H,1-5H2
- InChI Key： DVVZRIIREIUXSR-UHFFFAOYSA-N
- SMILES： O1CC2CCCC(C1)N2
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
3-Oxa-9-azabicyclo[3.3.1]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM281053-1g |
3-Oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 95% | 1g |
$446 | 2024-07-28 | |
| Enamine | EN300-82713-100mg |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 100mg |
$330.0 | 2022-02-28 | ||
| Enamine | EN300-82713-250mg |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 250mg |
$376.0 | 2022-02-28 | ||
| Enamine | EN300-82713-500mg |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 500mg |
$423.0 | 2022-02-28 | ||
| Enamine | EN300-82713-1000mg |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 1g |
$470.0 | 2022-02-28 | ||
| Enamine | EN300-82713-2500mg |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 2500mg |
$763.0 | 2022-02-28 | ||
| Enamine | EN300-82713-5000mg |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 5g |
$1252.0 | 2022-02-28 | ||
| Enamine | EN300-82713-10000mg |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 10g |
$1779.0 | 2022-02-28 | ||
| Enamine | EN300-82713-0.05g |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 0.05g |
$395.0 | 2023-02-12 | ||
| Enamine | EN300-82713-0.1g |
3-oxa-9-azabicyclo[3.3.1]nonane |
280-99-9 | 0.1g |
$414.0 | 2023-02-12 |
3-Oxa-9-azabicyclo[3.3.1]nonane Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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